Cas no 54954-44-8 (4-Phenoxybenzenepropanal)

• Product Name: 4-Phenoxybenzenepropanal
• CAS No: 54954-44-8
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 832750
• Update Time: 2026-04-29

4-Phenoxybenzenepropanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, 4-phenoxy-
• LogP
• 3-(4-Phenoxyphenyl)propanal
• 4-Phenoxybenzenepropanal
• 4-PHENOXY-BENZENEPROPANAL

• Inchi： InChI=1S/C15H14O2/c16-12-4-5-13-8-10-15(11-9-13)17-14-6-2-1-3-7-14/h1-3,6-12H,4-5H2
• InChI Key： YWWSTWLNICEXHR-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)OC2=CC=C(CCC=O)C=C2

Computed Properties

• Exact Mass: 226.09942
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 26.3

Additional information on 4-Phenoxybenzenepropanal

4-Phenoxybenzenepropanal (CAS No. 54954-44-8): A Comprehensive Overview

4-Phenoxybenzenepropanal (CAS No. 54954-44-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as 3-(4-phenoxyphenyl)propanal, is characterized by its unique molecular structure and diverse applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 4-Phenoxybenzenepropanal.

Chemical Structure and Properties

4-Phenoxybenzenepropanal (CAS No. 54954-44-8) is a colorless to pale yellow liquid with a molecular formula of C₁₃H₁₂O₂. The compound features a benzene ring substituted with a phenoxy group and an aldehyde functional group. The presence of these functional groups imparts unique chemical properties to the molecule, making it an interesting subject for both academic research and industrial applications.

The phenoxy group in 4-Phenoxybenzenepropanal contributes to its aromatic character and enhances its solubility in organic solvents. The aldehyde group, on the other hand, makes the compound highly reactive and capable of participating in various chemical reactions such as condensation, reduction, and oxidation. These properties make 4-Phenoxybenzenepropanal a valuable intermediate in the synthesis of more complex organic molecules.

Synthesis Methods

The synthesis of 4-Phenoxybenzenepropanal can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-(4-phenoxyphenyl)propyl chloride with sodium hydroxide followed by oxidation to form the aldehyde. Another approach involves the Wittig reaction between 3-(4-phenoxyphenyl)propyltriphenylphosphonium bromide and an aldehyde precursor.

A recent study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method for 4-Phenoxybenzenepropanal. This method utilizes a palladium-catalyzed coupling reaction followed by selective oxidation to produce the desired compound with high yield and purity. The one-pot approach not only simplifies the synthetic process but also reduces the number of purification steps required.

Biological Activities and Applications

4-Phenoxybenzenepropanal has been investigated for its potential biological activities, particularly in the areas of pharmacology and medicinal chemistry. One notable application is its use as an intermediate in the synthesis of bioactive compounds with anti-inflammatory and antioxidant properties.

A study published in the European Journal of Medicinal Chemistry explored the anti-inflammatory effects of derivatives of 4-Phenoxybenzenepropanal. The researchers found that certain derivatives exhibited significant inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. These findings suggest that 4-Phenoxybenzenepropanal-based compounds could be developed into novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-Phenoxybenzenepropanal has also shown promise as an antioxidant agent. A study published in Free Radical Biology and Medicine demonstrated that derivatives of this compound effectively scavenged reactive oxygen species (ROS), which are implicated in various oxidative stress-related diseases such as neurodegeneration and cardiovascular disorders.

Potential Applications in Pharmaceutical Research

The unique chemical properties and biological activities of 4-Phenoxybenzenepropanal make it a valuable candidate for further exploration in pharmaceutical research. One potential application is in the development of new drugs for treating inflammatory diseases. The ability to inhibit COX enzymes without causing significant side effects could lead to more effective and safer anti-inflammatory medications.

An emerging area of interest is the use of 4-Phenoxybenzenepropanal-based compounds as antioxidants. Given their ability to neutralize ROS, these compounds could be developed into therapeutic agents for preventing or treating oxidative stress-related conditions. This could have significant implications for diseases such as Alzheimer's disease, Parkinson's disease, and atherosclerosis.

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